Cas no 1004551-41-0 (BMS-654457)

• Product name: BMS-654457
• CAS No: 1004551-41-0
• MF: C₃₆H₃₇N₅O₄
• MW: 603.71
• CID: 4768614
• PubChem ID: 60154989

BMS-654457 Chemical and Physical Properties

Names and Identifiers

• BMS-654457
• Q27452422
• 2-[3-[(2S,4R)-6-carbamimidoyl-4-methyl-4-phenyl-2,3-dihydro-1H-quinolin-2-yl]-5-(3-methylbutanoylamino)phenyl]-5-carbamoylbenzoic acid
• BDBM50448583
• 1004551-41-0
• CHEMBL3127491
• SCHEMBL4936907
• AKOS040732623
• CS-0012110
• 3'-[(2s,4r)-6-Carbamimidoyl-4-Methyl-4-Phenyl-1,2,3,4-Tetrahydroquinolin-2-Yl]-4-Carbamoyl-5'-[(3-Methylbutanoyl)amino]biphenyl-2-Carboxylic Acid
• HY-12631
• 1T5
• DA-61773

• Inchi： InChI=1S/C36H37N5O4/c1-20(2)13-32(42)40-26-15-23(27-11-9-22(34(39)43)17-28(27)35(44)45)14-24(16-26)31-19-36(3,25-7-5-4-6-8-25)29-18-21(33(37)38)10-12-30(29)41-31/h4-12,14-18,20,31,41H,13,19H2,1-3H3,(H3,37,38)(H2,39,43)(H,40,42)(H,44,45)/t31-,36+/m0/s1
• InChI Key： PDUMJXCNOKHQKH-SVXHESJVSA-N
• SMILES： NC(C1=CC=C(N[C@H](C2=CC(C3=CC=C(C(N)=O)C=C3C(O)=O)=CC(NC(CC(C)C)=O)=C2)C[C@]4(C)C5=CC=CC=C5)C4=C1)=N

Computed Properties

• Exact Mass: 603.28455468g/mol
• Monoisotopic Mass: 603.28455468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 171Ų

BMS-654457 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines